Cas no 2167754-83-6 (4-(3-bromo-4-methylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(3-bromo-4-methylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2167754-83-6
• MF: C₁₂H₁₄BrNO₂
• MW: 284.149062633514
• CID: 5955664
• PubChem ID: 165505335
• Update Time: 2025-06-28

4-(3-bromo-4-methylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-4-methylphenyl)pyrrolidine-3-carboxylic acid
• EN300-1457429
• 2167754-83-6

• Inchi： 1S/C12H14BrNO2/c1-7-2-3-8(4-11(7)13)9-5-14-6-10(9)12(15)16/h2-4,9-10,14H,5-6H2,1H3,(H,15,16)
• InChI Key： IMKWEWGNGZSCBJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C1CNCC1C(=O)O

Computed Properties

• Exact Mass: 283.02079g/mol
• Monoisotopic Mass: 283.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(3-bromo-4-methylphenyl)pyrrolidine-3-carboxylic acid

Introduction to 4-(3-bromo-4-methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2167754-83-6)

4-(3-bromo-4-methylphenyl)pyrrolidine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2167754-83-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a pyrrolidine core substituted with a 3-bromo-4-methylphenyl group, has garnered attention due to its structural complexity and potential biological activities. The presence of both bromine and methyl substituents on the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery.

The pyrrolidine moiety is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In particular, the 3-position of the pyrrolidine ring is often utilized for functionalization, allowing for the introduction of diverse substituents that can modulate biological activity. The 3-bromo-4-methylphenyl group further enhances the compound's potential by providing a rigid aromatic system that can engage in π-stacking interactions or serve as a handle for further chemical modifications.

Recent advancements in medicinal chemistry have highlighted the importance of structural diversity in drug discovery. Compounds like 4-(3-bromo-4-methylphenyl)pyrrolidine-3-carboxylic acid exemplify this trend by combining multiple pharmacophoric elements into a single molecule. Such integrative approaches have led to the identification of novel therapeutic agents with improved efficacy and reduced side effects. The bromine atom, in particular, has been shown to enhance binding affinity in several drug candidates, likely due to its ability to form strong halogen bonds with biological targets.

One of the most compelling aspects of 4-(3-bromo-4-methylphenyl)pyrrolidine-3-carboxylic acid is its versatility as a building block for more complex molecules. The carboxylic acid group at the 3-position of the pyrrolidine ring can be readily modified through various chemical reactions, including esterification, amidation, or coupling with other pharmacophores. This flexibility allows researchers to explore a wide range of biological activities by simply altering the substituents attached to the core scaffold.

Current research in this area has focused on leveraging computational methods to predict and optimize the biological activity of such compounds. Molecular modeling techniques, including docking studies and virtual screening, have been instrumental in identifying promising candidates for further experimental validation. The combination of experimental data with computational insights has accelerated the drug discovery process, enabling researchers to prioritize compounds based on their predicted efficacy and selectivity.

The 3-bromo-4-methylphenyl group has been particularly studied for its potential role in modulating receptor activity. For instance, similar scaffolds have been explored as inhibitors of enzyme targets implicated in metabolic disorders and cancer. The bromine substituent may play a crucial role in enhancing binding interactions by participating in halogen bonding or by influencing the conformational flexibility of the molecule. These interactions can be fine-tuned through structural modifications, leading to compounds with enhanced potency and selectivity.

In addition to its potential as an enzyme inhibitor, 4-(3-bromo-4-methylphenyl)pyrrolidine-3-carboxylic acid has shown promise as a starting material for developing small-molecule probes for biochemical studies. Such probes can be used to investigate the function of key proteins involved in cellular signaling pathways. By designing molecules that bind selectively to specific targets, researchers can gain insights into disease mechanisms and develop new therapeutic strategies.

The synthesis of 4-(3-bromo-4-methylphenyl)pyrrolidine-3-carboxylic acid presents an interesting challenge due to the complexity of its structure. However, recent advances in synthetic methodologies have made it more accessible than ever before. Multi-step synthetic routes involving cross-coupling reactions, cyclization processes, and functional group transformations have been developed to produce this compound efficiently. These synthetic strategies not only provide access to pure samples but also allow for rapid diversification of the scaffold, enabling high-throughput screening campaigns.

The growing interest in pyrrolidine-based compounds is reflected in numerous publications detailing their synthesis and biological evaluation. Researchers have reported on derivatives of this core structure that exhibit a wide range of activities, including anti-inflammatory, antiviral, and anticancer effects. The structural features responsible for these activities often include interactions between the pyrrolidine ring and biological targets such as kinases or G protein-coupled receptors (GPCRs). The ability to fine-tune these interactions through structural modifications makes pyrrolidine-based compounds highly attractive for drug development.

The role of computational chemistry in optimizing 4-(3-bromo-4-methylphenyl)pyrrolidine-3-carboxylic acid cannot be overstated. By leveraging advanced computational tools, researchers can predict how different structural modifications will affect biological activity without conducting extensive wet-lab experiments. This approach not only saves time but also reduces costs associated with traditional drug discovery methods. Furthermore, computational studies can provide valuable insights into mechanism-of-action, helping researchers design more effective therapeutic agents.

In conclusion,4-(3-bromo-4-methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2167754-83-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel bioactive molecules with potential therapeutic applications across multiple disease areas. As research continues to uncover new biological targets and synthetic methodologies,this compound is likely to play an increasingly important role in drug discovery efforts worldwide.